Cas no 61759-13-5 (2-Propanone, 1-(phenylseleno)-)

2-Propanone, 1-(phenylseleno)- Properties

Names and Identifiers

• 2-Propanone, 1-(phenylseleno)-
• phenylselanyl-propanone
• 61759-13-5
• 1-(PHENYLSELANYL)PROPAN-2-ONE
• SCHEMBL811897
• DTXSID00415832
• InChI=1/C9H10OSe/c1-8(10)7-11-9-5-3-2-4-6-9/h2-6H,7H2,1H
• +Expand

• InChIKey： JSSLATKTLCWQNP-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H10OSe/c1-8(10)7-11-9-5-3-2-4-6-9/h2-6H,7H2,1H3
• SMILES： CC(=O)C[Se]C1=CC=CC=C1

Computed Properties

• Exact Mass: 207.9957
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 213.98969g/mol
• Heavy Atom Count: 11
• Complexity: 128
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07